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Compound of Interest

Compound Name: 1-TETRACOSANTHIOL

CAS No.: 16331-24-1

Cat. No.: B091147

Get Quote

Executive Summary
1-Tetracosanethiol (

) represents a critical frontier in surface chemistry, specifically in the engineering of hyper-
stable Self-Assembled Monolayers (SAMs). Unlike its shorter homologues (e.g., 1-
dodecanethiol), the

chain length introduces significant van der Waals (vdW) cohesive forces (

kcal/mol per

unit), resulting in monolayers with crystalline-like order and exceptional thermal stability. This
guide provides a rigorous analysis of its molecular structure, synthesis, and application in
developing passivation layers for biosensors and drug delivery vehicles.

Molecular Architecture & Properties[1]
Structural Analysis
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The 1-tetracosanethiol molecule consists of a linear, hydrophobic polymethylene chain

terminated by a sulfhydryl (-SH) headgroup. The structural integrity of the molecule in a

monolayer is defined by the all-trans conformation of the carbon backbone, which maximizes

chain packing density.

Parameter Value Notes

Formula Linear Alkane Thiol

Molecular Weight 370.72 g/mol

Chain Length ~33 Å
Fully extended (S to terminal

)

Conformation All-trans (Zig-zag)
Energetically favored in solid

state/SAMs

Headgroup Thiol (-SH) Chemisorbs to Au, Ag, Cu

Tailgroup
Methyl (

)
Hydrophobic interface

Physical Properties & Solubility Challenges
Expert Insight: The primary operational challenge with 1-tetracosanethiol is its solubility. Unlike

or

thiols,

is a waxy solid at room temperature with poor solubility in standard ethanolic incubation
solutions.

Melting Point: ~60–65 °C (Estimated based on homologous series;

is 55°C).

Solubility Profile:

Ethanol (RT): Insoluble/Precipitates.
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Hot Ethanol (60°C): Soluble.

Dichloromethane (DCM): Soluble (Recommended for stock solutions).

Toluene: Soluble.

Surface Chemistry: SAM Formation on Au(111)[1][2]
[3][4]
The utility of 1-tetracosanethiol lies in its ability to form the

structure on gold. The sulfur atom binds to the threefold hollow sites of the Au(111) lattice,
while the alkyl chains tilt to maximize vdW interactions.

Packing Mechanism
Physisorption: Rapid initial adsorption of the thiol lying flat on the gold surface.

Chemisorption: Formation of the Au-S thiolate bond (

kcal/mol) accompanied by the loss of the thiol proton (oxidative addition).

Crystallization: The long

chains align upright. Due to the mismatch between the chain diameter (~4.6 Å) and the sulfur
spacing (~5.0 Å), the chains tilt approximately

from the surface normal to establish interlocking vdW contact.

Visualization of SAM Workflow
The following diagram illustrates the critical workflow for generating high-quality

SAMs, emphasizing the thermal annealing step required for long-chain ordering.
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Figure 1: Optimized workflow for 1-tetracosanethiol SAM formation. Note the specific

requirement for elevated temperature during incubation and annealing to prevent domain

boundaries.

Synthesis Protocol (Self-Validating)
Commercial availability of 1-tetracosanethiol can be sporadic. The following protocol describes

the synthesis from 1-bromotetracosane via the thiourea method. This method is preferred over

direct nucleophilic substitution with NaSH to avoid disulfide formation.

Reagents
1-Bromotetracosane (

)

Thiourea (

)

Ethanol (Absolute)

Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl)

Step-by-Step Methodology
Isothiouronium Salt Formation:

Dissolve 10 mmol of 1-bromotetracosane and 12 mmol of thiourea in 50 mL of ethanol.
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Reflux the mixture for 12–24 hours. The long chain requires extended reflux times

compared to shorter alkanes.

Validation: The solution should become homogeneous. Upon cooling, the isothiouronium

bromide salt may precipitate (white solid).

Hydrolysis:

Add 20 mL of 10% NaOH solution directly to the reaction mixture.

Reflux for an additional 4 hours under nitrogen atmosphere (Critical: prevents oxidation to

disulfide).

Mechanism: The base hydrolyzes the isothiouronium salt to release the thiolate and urea.

Acidification & Extraction:

Cool the mixture and acidify with dilute HCl until pH < 2.

Extract the product with warm hexanes or DCM (due to solubility limits).

Wash the organic layer with water and brine.

Purification:

Recrystallize from hot ethanol.

Yield Check: Expect >85% yield. Characterize via NMR (

triplet at

ppm for

).

Applications in Drug Development[5]
Passivation of Biosensors
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In Surface Plasmon Resonance (SPR) and electrochemical biosensors, non-specific binding

(NSB) of serum proteins reduces sensitivity.

Mechanism: The

SAM forms a thicker (~3 nm), more impermeable barrier than standard

or

SAMs. This effectively blocks electron transfer to the electrode surface from interfering redox
species.

Protocol: Mix

with a functionalized thiol (e.g.,

) in a 1:9 ratio. The

acts as the "matrix" molecule, spacing out the active sites and preventing protein fouling on
the bare gold.

Lipophilic Drug Carriers
Thiolated gold nanoparticles (AuNPs) are used to deliver hydrophobic drugs.

Role: 1-tetracosanethiol creates a highly hydrophobic "pocket" on the AuNP surface.

Loading: Hydrophobic drugs (e.g., Paclitaxel) partition into the

alkyl shell via hydrophobic interaction. The long chain length increases the volume of this
hydrophobic shell, increasing drug loading capacity compared to shorter thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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